3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide
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Description
3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H15F2NO2S and its molecular weight is 347.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
- The synthesis of related heterocyclic compounds, such as 5,6‐dihydrothieno(and furo)pyrimidines, demonstrates the reactivity and versatility of furan and thiophene derivatives in forming bioactive molecules (Maruoka, Yamagata, & Yamazaki, 2001). These reactions highlight the potential of furan and thiophene as building blocks in synthesizing complex molecules, possibly including compounds like "3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide."
- Studies on catalyzed reactions involving furan derivatives, such as the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction, show the potential for creating complex heterocyclic structures (Reddy et al., 2012). These findings could suggest applications in catalysis or as intermediates in organic synthesis for compounds like "this compound."
- Research on the electropolymerization of thiophene-based monomers for electrochromic conducting polymers (Sotzing, Reynolds, & Steel, 1996) provides insights into the potential use of thiophene derivatives in electronic and optoelectronic devices. This suggests that "this compound" might also find applications in material science, particularly in the development of novel polymeric materials with specific electronic properties.
Pharmaceutical and Biological Research
- The study of N-acylated furazan derivatives for antiplasmodial activities (Hermann et al., 2021) highlights the potential of acylated heterocycles in medicinal chemistry. While not directly related, this suggests that compounds like "this compound" could be explored for biological or pharmaceutical applications, given the relevance of their structural motifs in bioactive molecules.
Properties
IUPAC Name |
3,4-difluoro-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2NO2S/c19-16-4-3-14(10-17(16)20)18(22)21(11-13-6-8-23-12-13)7-5-15-2-1-9-24-15/h1-4,6,8-10,12H,5,7,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGABWMYGCCJJAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.